Cas no 5464-71-1 (Propanoic acid,2-hydroxy-, octyl ester)

• Product Name: Propanoic acid,2-hydroxy-, octyl ester
• CAS No: 5464-71-1
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 369960
• PubChem ID: 95499
• Update Time: 2025-04-19

Propanoic acid,2-hydroxy-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-, octyl ester
• OCTYLLACTATE
• 5464-71-1
• NSC 15443
• Propanoic acid, 2-hydroxy-, octyl ester
• NSC15443
• octyl 2-hydroxypropanoate
• octyl lactate
• SFBIZPBTKROSDE-UHFFFAOYSA-N
• AI3-03159
• NSC-15443
• DTXSID50858750
• SCHEMBL1067454
• Propanoic acid, 2-hydroxy-, octyl ester, (S)-

• Inchi： 1S/C11H22O3/c1-3-4-5-6-7-8-9-14-11(13)10(2)12/h10,12H,3-9H2,1-2H3
• InChI Key： SFBIZPBTKROSDE-UHFFFAOYSA-N
• SMILES： O(C(C(C)O)=O)CCCCCCCC

Computed Properties

• Exact Mass: 202.15689456g/mol
• Monoisotopic Mass: 202.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.0270 (rough estimate)
• Boiling Point: 280.42°C (rough estimate)
• Refractive Index: 1.4174 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters